Cas no 337957-59-2 (1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile aromatic aldehyde with a pyrazole core, commonly used as an intermediate in organic synthesis. Its structural features, including the reactive formyl group and methyl-substituted phenyl ring, make it valuable for constructing heterocyclic compounds, pharmaceuticals, and agrochemicals. The compound offers high purity and stability for precise synthetic applications.

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde structure

337957-59-2 structure

Product Name:1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

CAS No:337957-59-2

MF:C₁₁H₁₀N₂O

MW:186.20990228653

MDL:MFCD03426978

CID:852391

PubChem ID:329782051

Update Time:2025-06-17

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(p-Tolyl)-1H-pyrazole-4-carbaldehyde
- 1-(4-Methylphenyl)-1H-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde, 1-(4-methylphenyl)-
- 1-p-Tolyl-1H-pyrazole-4-carbaldehyde
- 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
- 1-(4-methylphenyl)pyrazole-4-carbaldehyde
- SCHEMBL18586388
- p-methylphenyl-1h-pyrazole-4-carbaldehyde
- AS-5917
- W18878
- 337957-59-2
- DTXSID30356163
- MFCD03426978
- 1-p-Tolyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
- AKOS000195020
- SY317221
- ALBB-028438
- AN-979/40988993
- 1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
- MDL： MFCD03426978
- Inchi： 1S/C11H10N2O/c1-9-2-4-11(5-3-9)13-7-10(8-14)6-12-13/h2-8H,1H3
- InChI Key： LFWZUGUMUQRWIU-UHFFFAOYSA-N
- SMILES： O=CC1C=NN(C=1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 186.07900
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 1.99320

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0801-1 G	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	1g	¥ 468.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0801-5 G	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	5g	¥ 1,425.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0801-10 G	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	10g	¥ 2,369.00	2021-05-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I169684-1g	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	97%	1g	¥661.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I169684-250mg	1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	97%	250mg	¥282.90	2023-09-02
Alichem	A049003628-10g	1-(p-Tolyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	10g	$430.92	2023-09-02
Alichem	A049003628-25g	1-(p-Tolyl)-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	25g	$813.96	2023-09-02
Fluorochem	058632-1g	1-p-Tolyl-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	1g	￡173.00	2022-03-01
Fluorochem	058632-5g	1-p-Tolyl-1H-pyrazole-4-carbaldehyde	337957-59-2	95%	5g	￡576.00	2022-03-01
Chemenu	CM188019-250mg	1-p-Tolyl-1H-pyrazole-4-carbaldehyde	337957-59-2	95+%	250mg	$59	2021-08-05

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Production Method

1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:337957-59-2)1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Order Number:A875192

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:45

Price ($):288.0

Email:sales@amadischem.com

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